Cas no 1187168-45-1 (3-(2,6-Difluorobenzoyl)-4-methylpyridine)

• Product Name: 3-(2,6-Difluorobenzoyl)-4-methylpyridine
• CAS No: 1187168-45-1
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• MDL: MFCD13153181
• CID: 4684705
• Update Time: 2025-05-20

3-(2,6-Difluorobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluorobenzoyl)-4-methylpyridine
• (2,6-Difluorophenyl)(4-methylpyridin-3-yl)methanone
• BC4716024

• MDL： MFCD13153181
• Inchi： 1S/C13H9F2NO/c1-8-5-6-16-7-9(8)13(17)12-10(14)3-2-4-11(12)15/h2-7H,1H3
• InChI Key： QYSGDMLSXCVRSP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1C=NC=CC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Additional information on 3-(2,6-Difluorobenzoyl)-4-methylpyridine

Professional Introduction to 3-(2,6-Difluorobenzoyl)-4-methylpyridine (CAS No. 1187168-45-1)

3-(2,6-Difluorobenzoyl)-4-methylpyridine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1187168-45-1, has garnered attention due to its potential in various biochemical and medicinal chemistry applications. The presence of both 2,6-difluorobenzoyl and 4-methylpyridine functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(2,6-Difluorobenzoyl)-4-methylpyridine consists of a pyridine core substituted with a methyl group at the 4-position and an acylated group at the 3-position. The acyl group is derived from 2,6-difluorobenzoyl, which introduces fluorine atoms at the ortho positions of the benzene ring. These fluorine atoms enhance the compound's electronic properties and influence its reactivity, making it a promising candidate for further derivatization and functionalization.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved metabolic stability, bioavailability, and binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules often enhances their pharmacological properties, leading to more effective therapeutic agents. The study of 3-(2,6-Difluorobenzoyl)-4-methylpyridine aligns with this trend, as researchers explore its potential as a building block for novel drug candidates.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The acyl group in 3-(2,6-Difluorobenzoyl)-4-methylpyridine can be readily transformed into other functional groups through various chemical reactions, such as esterification, amidation, or reduction. This flexibility allows chemists to design and develop a wide range of derivatives with tailored properties for specific applications.

The use of computational methods has also played a crucial role in understanding the behavior of 3-(2,6-Difluorobenzoyl)-4-methylpyridine. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have provided insights into its interactions with biological targets. These studies have helped researchers predict the compound's pharmacokinetic properties and optimize its design for better efficacy.

Recent experimental studies have demonstrated the potential of 3-(2,6-Difluorobenzoyl)-4-methylpyridine in developing novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The fluorinated benzoyl moiety is particularly important in enhancing the binding affinity of these inhibitors to their target enzymes.

The compound's structural features also make it an attractive candidate for materials science applications. Fluorinated pyridines are known for their stability and thermal resistance, making them suitable for use in high-performance materials. Researchers have explored the use of derivatives of 3-(2,6-Difluorobenzoyl)-4-methylpyridine in developing advanced polymers and coatings that exhibit enhanced durability and chemical resistance.

In conclusion, 3-(2,6-Difluorobenzoyl)-4-methylpyridine (CAS No. 1187168-45-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery. As our understanding of fluorinated compounds continues to grow, the applications of this compound are expected to expand further.